Cas no 1549796-96-4 ({3-fluoro-5-(trifluoromethyl)phenylmethyl}hydrazine)

• Product Name: {3-fluoro-5-(trifluoromethyl)phenylmethyl}hydrazine
• CAS No: 1549796-96-4
• MF: C₈H₈F₄N₂
• MW: 208.156135559082
• MDL: MFCD24185488
• CID: 5244854
• PubChem ID: 69418008
• Update Time: 2025-06-14

{3-fluoro-5-(trifluoromethyl)phenylmethyl}hydrazine Chemical and Physical Properties

Names and Identifiers

• {[3-fluoro-5-(trifluoromethyl)phenyl]methyl}hydrazine
• {3-fluoro-5-(trifluoromethyl)phenylmethyl}hydrazine

• MDL： MFCD24185488
• Inchi： 1S/C8H8F4N2/c9-7-2-5(4-14-13)1-6(3-7)8(10,11)12/h1-3,14H,4,13H2
• InChI Key： HTFVCHSUAIKUGD-UHFFFAOYSA-N
• SMILES： N(CC1=CC(C(F)(F)F)=CC(F)=C1)N

Additional information on {3-fluoro-5-(trifluoromethyl)phenylmethyl}hydrazine

Latest Research Insights on {3-fluoro-5-(trifluoromethyl)phenylmethyl}hydrazine (CAS: 1549796-96-4) in Chemical Biology and Pharmaceutical Applications

The compound {3-fluoro-5-(trifluoromethyl)phenylmethyl}hydrazine (CAS: 1549796-96-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This hydrazine derivative, characterized by its trifluoromethyl and fluoro substituents, exhibits remarkable chemical reactivity and biological activity, making it a promising candidate for drug development and biochemical studies. Recent studies have explored its role as a key intermediate in the synthesis of novel pharmacophores and its interactions with biological targets, shedding light on its mechanism of action and therapeutic potential.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the use of {3-fluoro-5-(trifluoromethyl)phenylmethyl}hydrazine as a precursor for the development of selective enzyme inhibitors. The study demonstrated that this compound could be efficiently incorporated into the scaffold of kinase inhibitors, enhancing their binding affinity and selectivity. The presence of the trifluoromethyl group was found to play a critical role in modulating the lipophilicity and metabolic stability of the resulting inhibitors, thereby improving their pharmacokinetic profiles. These findings highlight the compound's utility in rational drug design and its potential to address challenges in targeted therapy.

Another notable research effort, detailed in ACS Chemical Biology, focused on the application of {3-fluoro-5-(trifluoromethyl)phenylmethyl}hydrazine in chemical proteomics. The study utilized this compound as a versatile probe to label and identify reactive cysteine residues in proteins, enabling the mapping of druggable sites within complex biological systems. The high reactivity of the hydrazine moiety, combined with the electron-withdrawing effects of the fluoro and trifluoromethyl groups, facilitated efficient covalent modification of target proteins. This approach has opened new avenues for the discovery of covalent drugs and the elucidation of protein-ligand interactions.

Recent advancements in synthetic chemistry have also explored the scalability and optimization of {3-fluoro-5-(trifluoromethyl)phenylmethyl}hydrazine production. A study in Organic Process Research & Development reported a novel, high-yield synthetic route that minimizes the use of hazardous reagents and improves the overall efficiency of the process. This development is particularly significant for the pharmaceutical industry, as it ensures a reliable supply of this valuable intermediate for large-scale drug manufacturing. The study also addressed key challenges related to the stability and purification of the compound, providing practical solutions for industrial applications.

In the context of therapeutic applications, preliminary in vitro and in vivo studies have demonstrated the potential of {3-fluoro-5-(trifluoromethyl)phenylmethyl}hydrazine-derived compounds in treating various diseases, including cancer and infectious diseases. For instance, a recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of hydrazine-based analogs with potent antimicrobial activity against drug-resistant bacterial strains. The compounds exhibited low cytotoxicity and favorable pharmacokinetic properties, suggesting their potential as lead candidates for further development. Similarly, another study highlighted the anti-proliferative effects of hydrazine derivatives in cancer cell lines, underscoring their relevance in oncology research.

Despite these promising developments, challenges remain in the clinical translation of {3-fluoro-5-(trifluoromethyl)phenylmethyl}hydrazine-based therapeutics. Issues such as off-target effects, metabolic degradation, and formulation stability need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its applications provide a strong foundation for future investigations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound in drug discovery and development.

In conclusion, {3-fluoro-5-(trifluoromethyl)phenylmethyl}hydrazine (CAS: 1549796-96-4) represents a valuable tool and intermediate in chemical biology and pharmaceutical research. Its unique chemical properties and diverse applications make it a focal point for ongoing studies aimed at advancing drug discovery and understanding biological mechanisms. As research continues to uncover new insights into its reactivity and therapeutic potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.